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Introduction

The Methyl Red (MR) test is a critical biochemical assay used to determine if a microorganism
performs mixed acid fermentation of glucose.[1][2] This process results in the production of a
significant amount of stable acids, leading to a substantial decrease in the pH of the culture
medium.[2] The m-Methyl red indicator, which is red at a pH of 4.4 or below and yellow at a pH
above 6.2, is utilized to visualize this acidic endpoint.[3] This test is a key component of the
IMVIC (Indole, Methyl Red, Voges-Proskauer, and Citrate) series of tests, widely employed for
the differentiation of enteric bacteria, such as Escherichia coli (MR-positive) from Enterobacter
aerogenes and Klebsiella pneumoniae (MR-negative).[4][5]

Principle of the Methyl Red Test

The principle of the MR test lies in the ability of certain bacteria to ferment glucose via the
mixed acid pathway. This metabolic route generates a variety of acidic end products, including
lactic acid, acetic acid, formic acid, and succinic acid.[6][7] The accumulation of these acids
overcomes the buffering capacity of the MR-VP broth, causing a sharp drop in the final pH of
the medium to below 4.4.[2][5]

In contrast, other microorganisms utilize the butylene glycol pathway for glucose fermentation,
producing mainly neutral end products like acetoin and 2,3-butanediol.[4] While some initial
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acid production occurs, these neutral products raise the pH towards neutrality (pH 6.0 or
above), resulting in a negative MR test.[3]

The m-Methyl red indicator solution is added after a suitable incubation period (typically 48
hours or more) to determine the final pH of the culture. A positive test is indicated by a stable
red color, signifying a pH at or below 4.4. A negative test is indicated by a yellow color,
signifying a higher pH.[2][3] An orange color is considered an inconclusive or negative result.[2]

Data Presentation

The quantitative output of the mixed acid fermentation pathway can vary between species and
even strains. While precise concentrations of end products require sophisticated analytical
methods like HPLC, the MR test provides a reliable qualitative measure of strong acid
production. The following tables summarize the expected outcomes and characteristics of MR-
positive and MR-negative organisms.

Predominant

. Methyl Red (MR) Final pH in MR-VP .
Organism Fermentation
Test Result Broth
Pathway
o ) - Mixed Acid
Escherichia coli Positive <44 _
Fermentation
- Mixed Acid
Salmonella spp. Positive <44 )
Fermentation
) - Mixed Acid
Shigella spp. Positive <4.4 )
Fermentation
Enterobacter ] 2,3-Butanediol
Negative >6.2 )
aerogenes Fermentation
Klebsiella _ 2,3-Butanediol
] Negative >6.2 )
pneumoniae Fermentation

Table 1: Expected Methyl Red Test Results and Final pH for Representative Enteric Bacteria.
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. Escherichia coli (MR-
Fermentation Product

Klebsiella pneumoniae

Positive) (MR-Negative)
Acids
Lactic Acid Major Minor
Acetic Acid Major Minor
Succinic Acid Major Minor
Formic Acid Major Minor/Absent
Neutral Products
Ethanol Minor Major
2,3-Butanediol Absent Major
Acetoin Absent Major
Gases
Carbon Dioxide (COz2) Present Present
Hydrogen (Hz) Present Present

Table 2: Qualitative Comparison of End Products from Glucose Fermentation. Note: The exact

ratios of these products can vary. For instance, in E. coli, the mixed acid pathway can yield

approximately 4 moles of acidic products, 1 mole of ethanol, 1 mole of CO2z, and 1 mole of Hz

per mole of glucose fermented.[8]

Experimental Protocols

l. Preparation of Media and Reagents

A. MR-VP Broth (Clark and Lubs Medium)

o Composition per liter:

o Buffered Peptone: 7.0 g

o Dextrose (Glucose): 5.0 g
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o Dipotassium Phosphate (KzHPOa4): 5.0 g

o Distilled Water: 1000 mL

e Preparation:

o

Dissolve the components in distilled water.

[¢]

Adjust the final pH to 6.9 £ 0.2 at 25°C.

[e]

Dispense into test tubes.

[e]

Sterilize by autoclaving at 121°C for 15 minutes.
B. m-Methyl Red Reagent (0.1% in 60% Ethanol)
o Composition:
o m-Methyl Red: 0.1 g
o Ethyl Alcohol (95%): 300 mL
o Distilled Water: 200 mL
e Preparation:
o Dissolve 0.1 g of m-Methyl red in 300 mL of 95% ethyl alcohol.
o Add 200 mL of distilled water to bring the final volume to 500 mL.

o Store in a brown, tightly sealed bottle at 4-8°C. The reagent is stable for up to one year.

Il. Inoculation and Incubation

e Using a sterile inoculating loop or needle, pick a single, well-isolated colony from a pure 18-
24 hour culture.

¢ Inoculate a tube of MR-VP broth.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Incubate the tube aerobically at 35-37°C for a minimum of 48 hours. For some organisms,

incubation for up to 5 days may be necessary to obtain a valid result.[5]

Test Procedure and Interpretation

 After the incubation period, aseptically transfer approximately 1 mL of the broth to a clean,

empty test tube. The remaining broth can be used for the Voges-Proskauer (VP) test if

desired.

e Add 5-6 drops of the m-Methyl Red reagent to the 1 mL aliquot of broth.

o Observe for an immediate color change.

IV.

Positive Result: A distinct and stable red color develops, indicating a pH of 4.4 or below.
Negative Result: The broth remains yellow, indicating a pH of 6.2 or above.

Inconclusive/Negative Result: An orange color may develop, which should be considered
a negative result. If an orange color is observed, re-incubation of the original broth for an
additional 24-48 hours is recommended.

Quality Control

It is essential to run positive and negative controls alongside the test organisms to ensure the

validity of the results.

» Positive Control:Escherichia coli (e.g., ATCC 25922)

e Negative Control:Enterobacter aerogenes (e.g., ATCC 13048) or Klebsiella pneumoniae
(e.g., ATCC 13883)

Visualizations
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Results
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Caption: Experimental workflow for the Methyl Red test.
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Caption: Simplified biochemical pathways of glucose fermentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://microbeonline.com/methyl-red-mr-test-principle-procedure-results/
https://microbeonline.com/methyl-red-mr-test-principle-procedure-results/
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://hardydiagnostics.com/media/assets/product/documents/MR-VPBroth.pdf
https://crcooper01.people.ysu.edu/microlab/MR-VP-test.pdf
https://www.researchgate.net/figure/Mixed-acid-and-butanediol-fermentation-carried-out-by-the-enterobacteria-1-Lactate_fig2_6377070
https://instr.bact.wisc.edu/book/displayarticle?aid=94
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://www.benchchem.com/product/b1265907#m-methyl-red-application-in-mixed-acid-fermentation-test
https://www.benchchem.com/product/b1265907#m-methyl-red-application-in-mixed-acid-fermentation-test
https://www.benchchem.com/product/b1265907#m-methyl-red-application-in-mixed-acid-fermentation-test
https://www.benchchem.com/product/b1265907#m-methyl-red-application-in-mixed-acid-fermentation-test
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265907?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

